GrammistinGsC
Description
GrammistinGsC is a bioactive compound, hypothesized to belong to the class of antimicrobial peptides (AMPs) or marine-derived secondary metabolites, given its nomenclature similarity to compounds like grammistins isolated from marine organisms such as soapfish (Grammistinae family). While specific structural data for this compound remains unpublished, its proposed mechanism involves membrane disruption, a common trait among AMPs . Further characterization, including NMR spectroscopy and mass spectrometry, is required to confirm its molecular weight, solubility, and stability under varying pH and temperature conditions .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
NWRKILGKIAKVAAGLLGSMLAGYQV |
Origin of Product |
United States |
Comparison with Similar Compounds
Experimental Validation and Challenges
Methodological Considerations
Comparative studies require:
- HPLC Purity Analysis : To confirm compound homogeneity (>95% purity) .
- Circular Dichroism (CD) : To determine secondary structure (e.g., α-helical content in Pardaxin vs. β-sheet in Gramicidin S) .
- Minimum Inhibitory Concentration (MIC) Assays : To quantify antimicrobial potency (Table 2).
Table 2: Hypothetical MIC Values (μg/mL)
| Pathogen | This compound | Gramicidin S | Pardaxin |
|---|---|---|---|
| Staphylococcus aureus | 2.5 | 1.0 | 10.0 |
| Candida albicans | 5.0 | >50 | 20.0 |
| Escherichia coli | >50 | >50 | >50 |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
